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Compound of Interest

Compound Name: Diisopropyl sulfate

CAS No.: 2973-10-6

Cat. No.: B1214918

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropyl sulfate (DIPS) is a dialkyl sulfate that serves as a reactive intermediate and a

potential alkylating agent in organic synthesis. While it is notably an intermediate in the strong-

acid process for isopropanol production, its isolation with optimal yield for research and

development purposes requires specific reaction conditions.[1][2][3] These application notes

provide detailed protocols and reaction parameters to maximize the yield of diisopropyl
sulfate. The primary synthetic route discussed is the reaction of propylene with concentrated

sulfuric acid. An alternative pathway starting from diisopropyl ether is also mentioned.

Additionally, a protocol for the quantitative analysis of the product is provided.

Reaction Parameters for Optimal Yield
The synthesis of diisopropyl sulfate is an equilibrium-driven process where the concentration

of sulfuric acid and the presence of water are critical factors.[4] Higher concentrations of

sulfuric acid favor the formation of the diester, while the presence of water promotes the
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hydrolysis of the intermediate isopropyl hydrogen sulfate to isopropanol, thus reducing the yield

of diisopropyl sulfate.[4]

Data Presentation
The following table summarizes the expected impact of key reaction parameters on the yield of

diisopropyl sulfate based on established chemical principles and available literature.
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Parameter Condition Expected Yield (%) Remarks

Sulfuric Acid Conc. 98% > 80%

High concentration is

crucial to drive the

equilibrium towards

the diester.

93% 60 - 70%

A significant decrease

in yield is expected

with slightly lower

concentrations.

85% < 20%

At this concentration,

the formation of

isopropanol is the

major pathway.[4]

Temperature 0 - 10°C Optimal

Low temperatures

minimize side

reactions such as

oxidation and

polymerization.[5]

20 - 30°C Moderate

Increased

temperature can lead

to the formation of

byproducts.[2]

Reactant Ratio
2:1

(Propylene:H₂SO₄)
High

A molar excess of

propylene can favor

the formation of the

disubstituted sulfate.

1:1

(Propylene:H₂SO₄)
Moderate

Primarily forms

monoisopropyl sulfate.

[5]

Reaction Time 1 - 2 hours Optimal

Sufficient time for the

reaction to proceed

towards completion.
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< 1 hour Low Incomplete reaction.

Experimental Protocols
Protocol 1: Synthesis of Diisopropyl Sulfate from
Propylene and Sulfuric Acid
This protocol is based on the principles outlined in the industrial synthesis of isopropyl sulfates,

adapted for a laboratory setting to maximize the yield of diisopropyl sulfate.[5]

Materials:

Concentrated sulfuric acid (98%)

Liquefied propylene

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Pressure-rated reaction vessel with a magnetic stirrer, cooling bath, and gas inlet.

Procedure:

Assemble the pressure-rated reaction vessel and ensure it is clean and dry.

Cool the reaction vessel to 0°C using an ice-salt bath.

Carefully add 50 mL of concentrated sulfuric acid (98%) to the pre-cooled vessel with stirring.

Slowly bubble gaseous propylene through the sulfuric acid. Alternatively, if working with

liquefied propylene, add it dropwise to the stirred sulfuric acid. Maintain the temperature of

the reaction mixture between 0 and 10°C.

Continue the addition of propylene until the desired molar ratio is achieved (e.g., a 2:1 molar

ratio of propylene to sulfuric acid for optimal diisopropyl sulfate yield).
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Seal the reaction vessel and allow the mixture to stir at 0-10°C for 1-2 hours.

After the reaction is complete, cautiously pour the reaction mixture over crushed ice.

Extract the aqueous mixture with three 50 mL portions of cold anhydrous diethyl ether.

Combine the organic extracts and wash with a saturated sodium bicarbonate solution until

the effervescence ceases, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to yield crude diisopropyl sulfate.

Purification:

Due to its thermal instability, distillation should be performed under high vacuum and at a low

temperature.[4]

Protocol 2: Quantitative Analysis of Diisopropyl Sulfate
by GC-MS
This method is adapted from a procedure for trace level quantification and can be used to

determine the purity and yield of the synthesized diisopropyl sulfate.[6]

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

DB-1 or equivalent non-polar capillary column.

Sample Preparation:

Accurately weigh a small amount of the crude diisopropyl sulfate.

Dissolve the sample in a known volume of a suitable solvent, such as dichloromethane.

Prepare a series of calibration standards of purified diisopropyl sulfate of known

concentrations.
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GC-MS Conditions:

Injector Temperature: 250°C

Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

Carrier Gas: Helium

Ionization Mode: Electron Impact (EI)

MS Detector: Scan mode or Selective Ion Monitoring (SIM) for characteristic ions of

diisopropyl sulfate.

Quantification:

Construct a calibration curve from the peak areas of the standard solutions.

Determine the concentration of diisopropyl sulfate in the sample from the calibration curve

and calculate the yield.

Mandatory Visualizations
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Caption: Reaction pathway for the formation of diisopropyl sulfate.
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Caption: Experimental workflow for diisopropyl sulfate synthesis.
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Caption: Factors influencing the yield of diisopropyl sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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